Cas no 921836-73-9 (N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)naphthalene-2-carboxamide)

• Product Name: N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)naphthalene-2-carboxamide
• CAS No: 921836-73-9
• MF: C₂₃H₂₂N₂O₃
• MW: 374.432385921478
• CID: 5971876
• PubChem ID: 40887292
• Update Time: 2025-06-10

N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)naphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)naphthalene-2-carboxamide
• N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)naphthalene-2-carboxamide
• F2262-0088
• AKOS024633154
• N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-naphthamide
• 921836-73-9

• Inchi： 1S/C23H22N2O3/c1-23(2)14-28-20-11-10-18(13-19(20)25(3)22(23)27)24-21(26)17-9-8-15-6-4-5-7-16(15)12-17/h4-13H,14H2,1-3H3,(H,24,26)
• InChI Key： ALAZVRDRNHWTAH-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1C(NC1=CC=C2OCC(C)(C)C(=O)N(C)C2=C1)=O

Computed Properties

• Exact Mass: 374.16304257g/mol
• Monoisotopic Mass: 374.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)naphthalene-2-carboxamide

Comprehensive Analysis of N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)naphthalene-2-carboxamide (CAS No. 921836-73-9)

The compound N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)naphthalene-2-carboxamide (CAS No. 921836-73-9) is a specialized organic molecule with a unique structural framework. Its benzoxazepine core, combined with a naphthalene carboxamide moiety, makes it a subject of interest in pharmaceutical and material science research. This compound's molecular architecture suggests potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation, which are hot topics in current biomedical studies.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such structurally complex molecules. Researchers are increasingly using machine learning algorithms to predict the bioactivity of compounds like N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)naphthalene-2-carboxamide. Its CAS No. 921836-73-9 is frequently searched in databases like PubChem and SciFinder, reflecting its relevance in high-throughput screening and medicinal chemistry projects.

The synthetic pathway for this compound involves multi-step organic reactions, including amide bond formation and heterocyclic ring construction. These methods are widely discussed in green chemistry forums, as scientists seek sustainable alternatives to traditional synthesis. The compound's thermal stability and solubility profile are also critical parameters for formulation scientists, making it a frequent topic in preformulation studies.

In the context of personalized medicine, the pharmacokinetic properties of N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)naphthalene-2-carboxamide are under investigation. Its potential to cross the blood-brain barrier has sparked interest in neurological disorder research, aligning with the growing demand for CNS-targeted therapies. These aspects are often queried in academic search engines, indicating its significance in contemporary neuroscience.

From a material science perspective, the compound's aromatic systems and hydrogen-bonding capacity make it a candidate for organic electronics. Its fluorescence properties are being explored for applications in sensors and optoelectronic devices, topics that dominate discussions in nanotechnology conferences. The structure-activity relationship (SAR) of this molecule is also a popular subject in cheminformatics studies.

Quality control of CAS No. 921836-73-9 involves advanced analytical techniques like HPLC, NMR, and mass spectrometry. These methods ensure the compound's purity, a critical factor in regulatory compliance for pharmaceutical development. The rise of blockchain in supply chain management has further emphasized the need for precise compound identification, making its CAS registry details invaluable.

In summary, N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)naphthalene-2-carboxamide represents a versatile compound with interdisciplinary applications. Its chemical properties and synthetic accessibility position it as a valuable entity in both drug development and advanced materials research, addressing key challenges in modern science.